Cas no 4257-96-9 (alpha-D-Altropyranose pentaacetate)

• Product Name: alpha-D-Altropyranose pentaacetate
• CAS No: 4257-96-9
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• CID: 2666274
• Update Time: 2023-08-06

alpha-D-Altropyranose pentaacetate Chemical and Physical Properties

Names and Identifiers

• α-D-Altropyranose pentaacetate
• alpha-D-Altropyranose pentaacetate

• Inchi： 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14-,15+,16+/m1/s1
• InChI Key： LPTITAGPBXDDGR-SUJAAXHWSA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 599
• XLogP3: 0.6
• Topological Polar Surface Area: 141